Cas no 1890973-35-9 (2-(thiolan-2-yl)prop-2-enoic acid)

2-(Thiolan-2-yl)prop-2-enoic acid is a sulfur-containing acrylic acid derivative characterized by its thiolane ring structure. This compound is of interest in organic synthesis and polymer chemistry due to its dual functional groups: a carboxylic acid and a reactive vinyl group, enabling versatile reactivity. The thiolane moiety enhances stability and may influence polymerization kinetics or material properties in specialty applications. Its structure allows for modifications in drug design, adhesives, or coatings, where controlled crosslinking or biocompatibility is desired. The compound’s balanced reactivity and potential for further functionalization make it a valuable intermediate in research and industrial processes requiring tailored acrylic derivatives.
2-(thiolan-2-yl)prop-2-enoic acid structure
1890973-35-9 structure
Product Name:2-(thiolan-2-yl)prop-2-enoic acid
CAS No:1890973-35-9
MF:C7H10O2S
MW:158.218101024628
CID:6089225
PubChem ID:117266909
Update Time:2025-10-31

2-(thiolan-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(thiolan-2-yl)prop-2-enoic acid
    • 1890973-35-9
    • EN300-1777892
    • Inchi: 1S/C7H10O2S/c1-5(7(8)9)6-3-2-4-10-6/h6H,1-4H2,(H,8,9)
    • InChI Key: BAGSPBGPZPDLAQ-UHFFFAOYSA-N
    • SMILES: S1CCCC1C(=C)C(=O)O

Computed Properties

  • Exact Mass: 158.04015073g/mol
  • Monoisotopic Mass: 158.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.6Ų

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Additional information on 2-(thiolan-2-yl)prop-2-enoic acid

2-(Thiolan-2-yl)prop-2-enoic Acid: A Comprehensive Overview

The compound 1890973-35-9, also known as 2-(thiolan-2-yl)prop-2-enoic acid, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound, characterized by its sulfur-containing heterocyclic structure, has garnered attention due to its versatile properties and emerging applications in fields such as drug discovery, material science, and catalysis. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its structural dynamics and functional attributes.

Structure and Properties: The molecular structure of 1890973-35-9 consists of a thiolane ring (a five-membered sulfur-containing ring) attached to a propenoic acid group. This arrangement imparts the compound with both hydrophobic and hydrophilic characteristics, making it highly versatile. The thiolane ring contributes to the molecule's stability, while the propenoic acid group introduces reactivity, enabling participation in various chemical transformations. Recent studies have highlighted its ability to undergo controlled polymerization under specific conditions, opening new avenues for its use in polymer chemistry.

Synthesis and Characterization: The synthesis of 1890973-35-9 involves a multi-step process that typically begins with the preparation of the thiolane precursor. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. Modern analytical tools like NMR spectroscopy and X-ray crystallography have been instrumental in confirming the compound's structure and elucidating its stereochemical properties.

Applications in Drug Discovery: One of the most promising applications of 1890973-35-9 lies in the field of pharmacology. Its unique chemical structure allows it to serve as a scaffold for designing bioactive molecules with potential therapeutic effects. Recent research has demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases such as Alzheimer's, suggesting its potential as a lead compound for drug development.

Role in Material Science: In material science, 1890973-35-9 has shown promise as a building block for advanced materials. Its ability to form stable copolymers with other monomers has led to its use in creating biocompatible polymers for medical applications. Additionally, its sulfur-containing structure makes it an attractive candidate for developing materials with enhanced thermal stability and mechanical strength.

Environmental Considerations: As interest in sustainable chemistry grows, researchers are exploring the environmental impact of 1890973-35-9. Studies indicate that the compound exhibits biodegradability under certain conditions, making it a more eco-friendly alternative to traditional synthetic materials. However, further research is needed to fully understand its environmental fate and potential risks.

Future Prospects: The future of 1890973-35-9 looks bright, with ongoing research focusing on expanding its applications across diverse fields. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities for this compound. As technology advances, the development of novel synthetic pathways and characterization techniques will further enhance our ability to harness its full potential.

In conclusion, 1890973-35

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